Cas no 2107807-84-9 (rac-1-[(1R,2S)-2-aminocyclopentyl]propan-1-one)

• Product Name: rac-1-[(1R,2S)-2-aminocyclopentyl]propan-1-one
• CAS No: 2107807-84-9
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 5913741
• PubChem ID: 165464900
• Update Time: 2025-05-19

rac-1-[(1R,2S)-2-aminocyclopentyl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2107807-84-9
• EN300-799114
• rac-1-[(1R,2S)-2-aminocyclopentyl]propan-1-one

• Inchi： 1S/C8H15NO/c1-2-8(10)6-4-3-5-7(6)9/h6-7H,2-5,9H2,1H3/t6-,7+/m1/s1
• InChI Key： YSDMUSAUGCSIDO-RQJHMYQMSA-N
• SMILES： O=C(CC)[C@@H]1CCC[C@@H]1N

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.1Ų

Additional information on rac-1-[(1R,2S)-2-aminocyclopentyl]propan-1-one

Chemical Profile of rac-1-[(1R,2S)-2-aminocyclopentyl]propan-1-one (CAS No. 2107807-84-9)

rac-1-[(1R,2S)-2-aminocyclopentyl]propan-1-one is a significant compound in the field of pharmaceutical chemistry, characterized by its complex stereochemical configuration and potential biological activity. This compound, identified by the CAS number 2107807-84-9, has garnered attention due to its structural uniqueness and its implications in drug discovery and development. The molecule features a propanone backbone substituted with a cyclopentylamine moiety, which introduces both rigidity and flexibility, making it a promising candidate for further investigation.

The stereochemistry of rac-1-[(1R,2S)-2-aminocyclopentyl]propan-1-one is particularly noteworthy, as the (1R,2S) configuration suggests a specific spatial arrangement of atoms that could influence its interactions with biological targets. This stereochemical purity is often a critical factor in pharmaceutical applications, where the wrong configuration may lead to diminished efficacy or adverse effects. The compound’s structure also includes an amine group, which can participate in hydrogen bonding and other forms of molecular interaction, further enhancing its potential as a pharmacophore.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such complex molecules. Studies have shown that the cyclopentylamine group can modulate the binding affinity of small molecules to their targets, making it a valuable scaffold for designing novel drugs. The propanone moiety, on the other hand, can serve as a hinge region, allowing for conformational changes that may improve drug-like properties such as solubility and metabolic stability.

In the context of medicinal chemistry, rac-1-[(1R,2S)-2-aminocyclopentyl]propan-1-one has been explored for its potential in treating various therapeutic areas. For instance, its structural motif resembles known bioactive compounds that interact with enzymes and receptors involved in inflammation and pain signaling. Preliminary in vitro studies have indicated that derivatives of this compound may exhibit anti-inflammatory properties by inhibiting key enzymes such as COX-2 or by modulating cytokine production.

The synthesis of rac-1-[(1R,2S)-2-aminocyclopentyl]propan-1-one presents unique challenges due to its stereocenter-rich structure. Traditional synthetic routes often require careful selection of chiral auxiliaries or catalysts to ensure high enantiomeric purity. Recent developments in asymmetric synthesis have provided more efficient and scalable methods for constructing such molecules. For example, biocatalytic approaches using engineered enzymes have shown promise in achieving high yields with minimal racemization, thereby simplifying the production process.

The pharmacokinetic properties of rac-1-[(1R,2S)-2-aminocyclopentyl]propan-1-one are also under investigation. Its molecular structure suggests potential for oral bioavailability, but further studies are needed to assess its metabolic stability and excretion pathways. Advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are being employed to characterize metabolites and understand the drug’s disposition in vivo.

One of the most exciting aspects of this compound is its potential for structure-based drug design. By leveraging high-resolution crystal structures of target proteins obtained through techniques like X-ray crystallography or cryo-electron microscopy (Cryo-EM), researchers can design analogs of rac-1-[(1R,2S)-2-aminocyclopentyl]propan-1-one that optimize binding interactions. This approach has been instrumental in developing drugs with improved selectivity and reduced side effects.

The future directions for research on rac-1-[(1R,2S)-2-aminocyclopentyl]propan-1-one include exploring its role in complex biological pathways and developing novel therapeutic strategies. Collaborative efforts between chemists and biologists are essential to translate laboratory findings into clinical applications. Additionally, computational modeling can help predict how modifications to the molecule might affect its activity, providing a rational framework for drug design.

In conclusion, rac-1-[(1R,2S)-2-aminocyclopentyl]propan-1-one (CAS No. 2107807-84-9) represents a fascinating compound with significant potential in pharmaceutical research. Its unique stereochemistry and structural features make it a valuable scaffold for developing new drugs targeting various diseases. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in advancing therapeutic interventions.